Phosphoric acid, (2-methylpropyl)phenyl diphenyl ester

• CAS No.: 41120-99-4
• Molecular Formula: C22H23O4P
• Molecular Weight: 382.4 g/mol
• IUPAC Name: [2-(2-methylpropyl)phenyl] diphenyl phosphate
• InChI: InChI=1S/C22H23O4P/c1-18(2)17-19-11-9-10-16-22(19)26-27(23,24-20-12-5-3-6-13-20)25-21-14-7-4-8-15-21/h3-16,18H,17H2,1-2H3
• InChI Key: IZBOOUUHOXLUKB-UHFFFAOYSA-N
• SMILES: CC(C)CC1=CC=CC=C1OP(=O)(OC2=CC=CC=C2)OC3=CC=CC=C3
• Synonyms: diphenylisobutylphenylphosphate

Description

“Phosphoric acid, (2-methylpropyl)phenyl diphenyl ester” is a type of phosphoric acid ester. It is used in the manufacture of phosphoric acid diesters such as triphenyl phosphate, trixylenyl phosphate, isodecyl diphenyl phosphate, cresyl diphenyl phosphate and isopropylphenyl diphenyl phosphate. It is also used as a plasticizer in polyvinyl chloride (PVC) and as a flame retardant.

Chemical Reactions Analysis

Phosphoric acid esters, including “this compound”, are important in biochemistry. They are biochemical intermediates in the transformation of food into usable energy. The bonds between phosphate units in adenosine triphosphate (ATP) are called phosphoanhydride bonds. These are high-energy bonds that store energy from the metabolism of foods.

Safety and Hazards

Users should avoid contact with skin and eyes, avoid formation of dust and aerosols, and avoid exposure to "Phosphoric acid, (2-methylpropyl)phenyl diphenyl ester".